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Compound of Interest

Compound Name: 8-Cyclohexadecen-1-one

Cat. No.: B8120503

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

8-Cyclohexadecen-1-one, a macrocyclic musk, is a key synthetic fragrance ingredient valued
for its persistent, warm, and powdery musk odor profile. It is known commercially under trade
names such as Globanone® and Animusk®. This compound is extensively utilized in fine
perfumery, personal care products, and fabric care to impart a substantive and elegant musk
character. Its molecular structure, characterized by a large carbon ring, contributes to its low
volatility and high substantivity on various substrates, making it an effective fixative in fragrance
compositions. This document provides detailed application notes and experimental protocols
for the evaluation and use of 8-Cyclohexadecen-1-one in fragrance formulations.

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of 8-
Cyclohexadecen-1-one is essential for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of 8-Cyclohexadecen-1-one
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Property Value Reference
Chemical Name (8E)-cyclohexadec-8-en-1-one  [1]

CAS Number 3100-36-5 [1][2]
Molecular Formula C16H280 [11[2]
Molecular Weight 236.39 g/mol [1][2]
Appearance Colorless to pale yellow liquid [3]

Odor Profile Powerful, powdery musk [4]

0.000250 mmHg @ 25.00 °C

Vapor Pressure ]
(estimated)

LogP (o/w) 5.6 (estimated) [1][2]

Solubilit Soluble in organic solvents
olubility
such as ethanol

Table 2: Olfactory Characteristics and Recommended Use Levels of 8-Cyclohexadecen-1-one
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Parameter Description / Value Reference
Odor Type Musk [4]
o A powerful and powdery musk
Odor Description . [4]
note.

Data not publicly available.
Odor Threshold Typically in the ng/L range for

macrocyclic musks.

Substantivity High

Up to 4.3% in fine fragrances
Recommended Use Level [2]
(IFRA Category 4)

Up to 1.1% in body lotions

2
(IFRA Category 5A) 2l

Up to 2.2% in face/body
products applied with fingertips  [2]
(IFRA Category 3)

Experimental Protocols
Protocol for Sensory Evaluation of 8-Cyclohexadecen-1-
one

Objective: To assess the olfactory characteristics of 8-Cyclohexadecen-1-one in a simple
hydroalcoholic solution.

Materials:

8-Cyclohexadecen-1-one

Ethanol (perfumery grade, odorless)

Distilled water

Glass beakers and stirring rods
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e Volumetric flasks and pipettes

o Standard smelling strips

o Odor-free sensory evaluation booths
Procedure:

o Sample Preparation: Prepare a 1% solution of 8-Cyclohexadecen-1-one in ethanol. Further
dilutions (e.g., 0.1%, 0.01%) can be prepared to evaluate the odor profile at different
concentrations.

o Panelist Selection: Select a panel of at least 5 trained sensory assessors with demonstrated
olfactory acuity.

e Evaluation:

o Dip a smelling strip into the prepared solution for 2-3 seconds, ensuring the strip is half-
immersed.

o Allow the solvent to evaporate for approximately 10-15 seconds.
o Present the smelling strip to the panelists in a controlled, odor-free environment.

o Instruct panelists to evaluate the odor at different time intervals (top note: 0-5 min, heart
note: 15-60 min, base note: >2 hours) and record their descriptions of the scent profile.

o Use a standardized questionnaire for panelists to rate the intensity, pleasantness, and
other relevant attributes on a labeled magnitude scale.

Protocol for Stability Testing of 8-Cyclohexadecen-1-one
in a Lotion Base

Objective: To evaluate the chemical stability and olfactory integrity of 8-Cyclohexadecen-1-
one in a representative cosmetic formulation under accelerated aging conditions.

Materials:
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e 8-Cyclohexadecen-1-one

e Unfragranced lotion base

e Glass jars with airtight seals

 Stability chambers/ovens set at various temperatures (e.g., 25°C, 40°C)

e pH meter

e Viscometer

e Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

o Sample Preparation: Incorporate 8-Cyclohexadecen-1-one into the lotion base at a typical
concentration (e.g., 0.5% w/w). Prepare a control sample of the unfragranced lotion base.

o Storage Conditions: Store the samples in glass jars under the following conditions:

o 25°C/60% Relative Humidity (RH) (Real-time)

o 40°C/ 75% RH (Accelerated)

o Light exposure (e.g., UV cabinet)

o Evaluation Schedule: Evaluate the samples at initial (time 0) and subsequent time points
(e.g., 1, 2, 4, 8, and 12 weeks).

e Analysis:

o Physical Evaluation: Assess for any changes in color, clarity, and phase separation.
Measure pH and viscosity.

o Olfactory Evaluation: A trained sensory panel should evaluate the odor of the fragranced
lotion compared to a fresh sample, noting any changes in scent profile or intensity.
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o Chemical Analysis: Quantify the concentration of 8-Cyclohexadecen-1-one in the lotion at
each time point using a validated GC-MS method to determine the percentage of
degradation.

Table 3: lllustrative Stability Data for 8-Cyclohexadecen-1-one in Lotion at 40°C

Concentration of 8-
Time (Weeks) Olfactory Evaluation Notes
Cyclohexadecen-1-one (%)

0 0.50 Conforms to standard

4 0.49 No significant change

8 0.48 Slight decrease in intensity
12 0.47 Minor off-notes detected

Visualization of Key Processes
Olfactory Signal Transduction Pathway

The perception of musk odorants like 8-Cyclohexadecen-1-one is initiated by their interaction
with specific olfactory receptors (ORS) in the olfactory epithelium. For macrocyclic musks, the
human olfactory receptor OR5AN1 has been identified as a key receptor. The binding of the
odorant molecule to the receptor triggers a G-protein-coupled signaling cascade, leading to the
generation of an action potential that is transmitted to the olfactory bulb and then to higher
cortical areas for odor perception.
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Caption: Olfactory signal transduction pathway for musk odorants.

Experimental Workflow for Fragrance Stability Testing

A systematic workflow is crucial for obtaining reliable and reproducible stability data for
fragrance ingredients in various product bases.
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Caption: Workflow for fragrance stability testing in consumer products.
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Logical Relationship in Fragrance Formulation

The creation of a successful fragrance is a multi-step process that involves both artistic and
scientific considerations, from the initial concept to the final product.

Fragrance Brief

(Concept, Target Audience, Application)

Ingredient Selection
(Top, Middle, Base Notes)

Formulation & Compounding
(Accord Creation, Blending)

Sensory & Performance Evaluation

Successful Evaluation \Feedback Loop

Stability & Safety Testing Modification & Refinement

Final Fragrance Concentrate

Click to download full resolution via product page
Caption: Logical workflow of fragrance formulation.

Conclusion

8-Cyclohexadecen-1-one is a versatile and highly effective macrocyclic musk that plays a
crucial role in modern perfumery. Its powerful, yet clean and powdery musk character,

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b8120503?utm_src=pdf-body-img
https://www.benchchem.com/product/b8120503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8120503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

combined with its excellent substantivity, makes it a valuable ingredient for providing warmth,
depth, and longevity to a wide range of fragranced products. The protocols and data presented
in these application notes provide a framework for the systematic evaluation and application of
8-Cyclohexadecen-1-one, enabling fragrance chemists and product developers to harness its
full potential in creating appealing and high-performing fragrances. Further research into its
performance in novel product matrices and its interaction with other fragrance materials will
continue to expand its utility in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b8120503?utm_src=pdf-body
https://www.benchchem.com/product/b8120503?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5362739
https://pubchem.ncbi.nlm.nih.gov/compound/5362739
https://pubchem.ncbi.nlm.nih.gov/compound/8-Cyclohexadecen-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/8-Cyclohexadecen-1-one
https://www.industrialchemicals.gov.au/sites/default/files/LTD2007%20Public%20Report%20PDF.pdf
https://www.thegoodscentscompany.com/data/rw1071511.html
https://www.thegoodscentscompany.com/data/rw1071511.html
https://www.benchchem.com/product/b8120503#application-of-8-cyclohexadecen-1-one-in-fragrance-formulation
https://www.benchchem.com/product/b8120503#application-of-8-cyclohexadecen-1-one-in-fragrance-formulation
https://www.benchchem.com/product/b8120503#application-of-8-cyclohexadecen-1-one-in-fragrance-formulation
https://www.benchchem.com/product/b8120503#application-of-8-cyclohexadecen-1-one-in-fragrance-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8120503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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